Cas no 82938-05-4 (17b-Estradiol-13C2)

17β-Estradiol-13C2 is a stable isotope-labeled analog of 17β-estradiol, where two carbon atoms are replaced with the 13C isotope. This compound is primarily used as an internal standard in mass spectrometry-based assays, ensuring high accuracy and precision in quantitative analyses of endogenous estradiol levels. The isotopic labeling minimizes interference with endogenous compounds, enhancing analytical specificity. Its applications include clinical research, endocrinology studies, and pharmaceutical development, where precise measurement of estradiol is critical. The 13C2 label provides excellent stability and detection sensitivity, making it a reliable tool for LC-MS/MS and GC-MS methodologies. This product is synthesized under stringent quality controls to guarantee purity and isotopic enrichment.

17b-Estradiol-13C2 structure

Product name:17b-Estradiol-13C2

CAS No:82938-05-4

MF:C₁₁H₁₄O₄

MW:210.226463794708

CID:4557270

17b-Estradiol-13C2 Chemical and Physical Properties

Names and Identifiers

- 2,6-Diethoxybenzoic acid
- Benzoic acid, 2,6-diethoxy-
- 0245AF
- 17b-Estradiol-13C2
- Inchi： 1S/C11H14O4/c1-3-14-8-6-5-7-9(15-4-2)10(8)11(12)13/h5-7H,3-4H2,1-2H3,(H,12,13)
- InChI Key： XUIVSLVJEQVKLB-UHFFFAOYSA-N
- SMILES： O(CC)C1C=CC=C(C=1C(=O)O)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 191
XLogP3: 1.4
Topological Polar Surface Area: 55.8

17b-Estradiol-13C2 Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	E888003-10mg	17b-Estradiol-13C2	82938-05-4	10mg	$ 3196.00	2023-09-07
TRC	E888003-1mg	17b-Estradiol-13C2	82938-05-4	1mg	$ 420.00	2023-09-07
A2B Chem LLC	AX39595-1mg	17β-Estradiol-13C2	82938-05-4	1mg	$1085.00	2024-04-19